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Compound of Interest

Compound Name:
6-Chloro-2-methylpyrazolo[1,5-

a]pyrazine

Cat. No.: B13329339

Get Quote

CAS Registry Number: 2384776-71-8 (Note: See Identity Verification below) Chemical Class:

Fused Pyrazolo-Pyrazine Heterocycle

Executive Summary & Identity Verification
The compound 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine represents a "privileged scaffold"

in medicinal chemistry, specifically designed to function as an ATP-competitive inhibitor

pharmacophore. Its fused bicyclic system—combining a π-excessive pyrazole with a π-

deficient pyrazine—offers unique electronic properties that facilitate hydrogen bonding within

the hinge region of kinase enzymes (e.g., JAK, RET, ERK).

Critical Identity Disambiguation
Researchers must exercise caution regarding CAS registry assignments for this specific

substitution pattern, as databases often conflate the des-methyl and methyl variants.
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Feature Specification Notes

Target Compound
6-Chloro-2-methylpyrazolo[1,5-

a]pyrazine
The subject of this guide.

CAS Assignment 2384776-71-8

Often linked to the 6-chloro

core (without methyl) in some

repositories.

Alt. CAS 2468028-18-2

Frequently associated

specifically with the 2-methyl

analog.

Molecular Formula C₇H₆ClN₃

Molecular Weight 167.59 g/mol

SMILES Cc1nn2cc(Cl)cn2c1

Guidance: When ordering or cataloging, prioritize the chemical structure and IUPAC name over

the CAS number to ensure the correct methylation pattern at position 2.

Structural Analysis & Pharmacophore Logic
The pyrazolo[1,5-a]pyrazine core is isosteric with the purine ring system found in ATP, making it

a natural template for kinase inhibition.

Position 2 (Methyl): This substituent typically projects into the solvent-exposed region or a

hydrophobic pocket (e.g., the gatekeeper region) of the kinase, improving selectivity and

metabolic stability compared to the un-substituted analog.

Position 6 (Chlorine): Located on the pyrazine ring, this halogen serves two critical functions:

Synthetic Handle: It allows for late-stage diversification via Palladium-catalyzed cross-

coupling (Suzuki-Miyaura or Buchwald-Hartwig) to introduce solubilizing groups or "tail"

moieties.

Electronic Modulation: It reduces the electron density of the pyrazine ring, potentially

enhancing the acidity of the C-H bonds or altering the dipole moment for better binding
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affinity.

Synthetic Methodologies
The synthesis of 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine is non-trivial due to the need for

precise regiocontrol between the nitrogen atoms. Two primary strategies are employed: the

Pyrazine N-Amination Route (preferred for core construction) and the Pyrazole Condensation

Route.

Strategy A: N-Amination of Pyrazine (The "Tamura"
Approach)
This method constructs the pyrazole ring onto an existing pyrazine framework. It is generally

more robust for ensuring the correct placement of the chlorine atom.

Step-by-Step Protocol
Precursor Selection: Start with 2-chloropyrazine.

N-Amination: React 2-chloropyrazine with O-(Mesitylenesulfonyl)hydroxylamine (MSH) to

generate the N-aminopyrazinium salt.

Mechanism:[1][2][3][4][5][6] MSH acts as an electrophilic aminating agent. Amination

typically occurs at N-1 (para to the chloride is less hindered, but mixtures may occur;

purification is required).

Cycloaddition: Treat the N-aminopyrazinium salt with propyne (or a propyne equivalent like

ethyl 2-butynoate followed by decarboxylation) in the presence of a base (e.g., K₂CO₃) and a

solvent like DMF.

Reaction Type: 1,3-Dipolar cycloaddition followed by elimination.

Regioselectivity:[2][7] The methyl group of the alkyne orients to position 2 of the resulting

fused system due to steric and electronic steering.

Strategy B: Condensation of 1-Aminopyrazole
This route starts with the pyrazole and builds the pyrazine ring.
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Start:3-Methyl-1-aminopyrazole.

Condensation: React with a 1,2-biselectrophile such as 2-bromoacetaldehyde diethyl acetal

or a functionalized glyoxal equivalent.

Challenge: Introducing the chlorine at Position 6 after ring closure is difficult because

electrophilic aromatic substitution (e.g., NCS) favors Position 3 (on the pyrazole ring).

Therefore, a chlorinated bis-electrophile must be used, which is synthetically challenging to

access.

Synthesis Workflow Diagram
The following diagram illustrates the preferred N-Amination Route (Strategy A) for high-fidelity

synthesis.

Reaction Key

2-Chloropyrazine N-Amino-2-chloropyrazinium
Salt

N-Amination
(DCM, 0°C -> RT)
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(Aminating Agent)

6-Chloro-2-methyl
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Cyclization
(DMF, K2CO3)

Propyne / Base
(1,3-Dipolar Cycloaddition)

Starting Material

Reagent

Target Scaffold
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Click to download full resolution via product page

Caption: Figure 1. Synthesis of the target scaffold via N-amination of 2-chloropyrazine followed

by [3+2] cycloaddition.

Medicinal Chemistry Applications
The 6-Chloro-2-methylpyrazolo[1,5-a]pyrazine scaffold is primarily utilized as a Kinase

Inhibitor Core.

Functionalization Logic (SAR)
Medicinal chemists utilize the "6-chloro" handle to expand the molecule into the "solvent front"

or "ribose pocket" of the kinase ATP binding site.

Reaction Type Reagent Class Target Moiety Biological Purpose

Suzuki Coupling
Aryl/Heteroaryl

Boronic Acids
Bi-aryl systems

Target the

"Gatekeeper" residue;

improve potency.

Buchwald-Hartwig

Cyclic Amines

(Morpholine,

Piperazine)

C-N linked solubilizers

Improve ADME

properties (solubility,

permeability).

S_NAr Alkoxides / Thiolates Ethers / Thioethers

Probe steric

constraints in the

binding pocket.

Case Study: RET Kinase Inhibition
In the context of RET (Rearranged during Transfection) inhibitors, the pyrazolo[1,5-a]pyrazine

core serves as a rigid hinge binder. The nitrogen at position 4 (bridgehead) and the nitrogen at

position 2 (if unmethylated) or the C-3 position often interact with the hinge region residues

(e.g., Ala807 in RET). The 6-chloro group allows for the attachment of a "tail" that extends into

the solvent channel, often containing a solubilizing amine.

Safety & Handling Protocols
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As a halogenated heterocycle, this compound requires standard organic laboratory safety

precautions.

Hazards: Likely an irritant to eyes, respiratory system, and skin (H315, H319, H335). The "2-

methyl" substituent may increase lipophilicity, potentially enhancing skin absorption.

Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). Halogenated

heterocycles can be sensitive to light and moisture over prolonged periods.

Disposal: Must be disposed of as halogenated organic waste. Do not mix with strong

oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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